Studies of the polyanions by Glauber-salt cryoscopy. Part I. Polyanions of tungsten
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000284
Abstract
Depression in the transition temperature of Glauber's salt due to the presence of WO42– and its polyanions have been measured at different pH values. The average degrees of condensation calculated from these measurements indicate the existence of mono-, tri-, and hexa-polytungstates. Polymerisation towards WO3 takes place on further acidification. At still higher acidities the formation of WO22+ is indicated.
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